Cas no 85850-03-9 (Tambjamine D)

• Product name: Tambjamine D
• CAS No: 85850-03-9
• MF: C₁₄H₁₈BrN₃O
• MW: 324.216222286224
• CID: 2027999
• PubChem ID: 135610510

Tambjamine D Chemical and Physical Properties

Names and Identifiers

• Tambjamine D
• N-[(Z)-[5-(3-Bromo-1H-pyrrol-2-yl)-3-methoxy-2H-pyrrol-2-ylidene]methyl]-2-methyl-1-propanamine
• 38RVV77THG
• 85850-03-9
• 1-Propanamine, N-[(Z)-[5-(3-bromo-1H-pyrrol-2-yl)-3-methoxy-2H-pyrrol-2-ylidene]methyl]-2-methyl-

• Inchi： InChI=1S/C14H18BrN3O/c1-9(2)7-16-8-12-13(19-3)6-11(18-12)14-10(15)4-5-17-14/h4-6,8-9,17-18H,7H2,1-3H3
• InChI Key： OVTTZWWRAXQBRD-UHFFFAOYSA-N
• SMILES： CC(C)CN=CC1=C(C=C(N1)C2=C(C=CN2)Br)OC

Computed Properties

• Exact Mass: 323.06332g/mol
• Monoisotopic Mass: 323.06332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers